Cas no 1259509-27-7 ((R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate)

• Product Name: (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate
• CAS No: 1259509-27-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2101600
• PubChem ID: 56845274
• Update Time: 2025-11-02

(R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate
• LVAKRZOPSFPOGC-SECBINFHSA-N
• (R)-tert-butyl methyl(pyrrolidin-2-ylmethyl)carbam
• tert-Butyl N-methyl-N-[[(2R)-pyrrolidin-2-yl]methyl]carbamate
• methyl-(R)-1-pyrrolidin-2-ylmethyl-carbamic acid tert-butyl ester
• 1259509-27-7
• Tert-butyl (R)-methyl(pyrrolidin-2-ylmethyl)carbamate
• CS-0443834
• TERT-BUTYL N-METHYL-N-[(2R)-PYRROLIDIN-2-YLMETHYL]CARBAMATE
• (R)-tert-butylmethyl(pyrrolidin-2-ylmethyl)carbamate
• AKOS015909750
• TERT-BUTYL N-METHYL-N-{[(2R)-PYRROLIDIN-2-YL]METHYLCARBAMATE
• Tert-butyl(R)-methyl(pyrrolidin-2-ylmethyl)carbamate
• D88084
• DB-353615
• SCHEMBL15358117
• (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13(4)8-9-6-5-7-12-9/h9,12H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： LVAKRZOPSFPOGC-SECBINFHSA-N
• SMILES： O(C(N(C)C[C@H]1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.2

Additional information on (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate

Recent Advances in the Study of (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate (CAS: 1259509-27-7) in Chemical Biology and Pharmaceutical Research

The compound (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate (CAS: 1259509-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its role as a key precursor in the development of novel therapeutics, emphasizing its potential in drug discovery and development.

One of the most notable applications of (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate is its use in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets due to their large and flat interfaces, but this compound's unique structural features enable the design of potent and selective inhibitors. Recent research has demonstrated its efficacy in modulating PPIs involved in cancer progression, such as those in the Ras signaling pathway, which is frequently dysregulated in various malignancies.

In addition to its role in oncology, (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate has shown promise in neurological drug development. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. These modulators have potential applications in treating anxiety, epilepsy, and other central nervous system disorders. The study highlighted the compound's ability to enhance the binding affinity and selectivity of GABA receptor ligands, paving the way for next-generation neurotherapeutics.

Another area of interest is the compound's utility in asymmetric synthesis. Its chiral pyrrolidine core serves as a versatile scaffold for the construction of enantiomerically pure compounds. Recent advancements in catalytic methods have leveraged this property to achieve high-yield, stereoselective transformations, as documented in a 2022 publication in Organic Letters. These developments are particularly relevant for the production of chiral drugs, where enantiopurity is critical for efficacy and safety.

Despite its promising applications, challenges remain in the large-scale production and purification of (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate. A 2023 review in Chemical Reviews discussed the need for more sustainable and cost-effective synthetic routes. Emerging technologies, such as flow chemistry and biocatalysis, are being explored to address these limitations, with preliminary results indicating significant improvements in yield and scalability.

In conclusion, (R)-Tert-butyl methyl(pyrrolidin-2-ylmethyl)carbamate (CAS: 1259509-27-7) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in targeting complex biological pathways, underscores its importance in drug discovery. Future research is expected to further elucidate its applications and optimize its production, solidifying its role in the development of innovative therapeutics.